molecular formula C13H17F3N2O2 B8304635 4-[[2-(Dimethylamino)ethyl]methylamino]-3-(trifluoromethyl)-benzoic acid

4-[[2-(Dimethylamino)ethyl]methylamino]-3-(trifluoromethyl)-benzoic acid

Cat. No.: B8304635
M. Wt: 290.28 g/mol
InChI Key: QIOWVGXSPDQYKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[[2-(Dimethylamino)ethyl]methylamino]-3-(trifluoromethyl)-benzoic acid is a useful research compound. Its molecular formula is C13H17F3N2O2 and its molecular weight is 290.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H17F3N2O2

Molecular Weight

290.28 g/mol

IUPAC Name

4-[2-(dimethylamino)ethyl-methylamino]-3-(trifluoromethyl)benzoic acid

InChI

InChI=1S/C13H17F3N2O2/c1-17(2)6-7-18(3)11-5-4-9(12(19)20)8-10(11)13(14,15)16/h4-5,8H,6-7H2,1-3H3,(H,19,20)

InChI Key

QIOWVGXSPDQYKP-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCN(C)C1=C(C=C(C=C1)C(=O)O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture consisting of 25 mL dioxane, 12.5 mL water and 9.4 mL 2M aqueous sodium hydroxide solution is added to 4-[[2-(dimethylamino)ethyl]methylamino]-3-(trifluoromethyl)-benzonitrile (1.35 g, 5 mmol) and the reaction mixture shaken in for 16 hours at 95° C. After cooling, the mixture is evaporated is evaporated to dryness under reduced pressure. The resulting residue is treated with water, the pH adjusted to ˜5 with 1M hydrochloric acid and the mixture evaporated to dryness under reduced pressure. The solid residue is treated with methanol, the suspension filtered and the filtrate evaporated to yield the title compound.
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
9.4 mL
Type
reactant
Reaction Step Two
Name
4-[[2-(dimethylamino)ethyl]methylamino]-3-(trifluoromethyl)-benzonitrile
Quantity
1.35 g
Type
reactant
Reaction Step Three
Name
Quantity
12.5 mL
Type
solvent
Reaction Step Four

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